molecular formula C18H17NO5 B557617 Fmoc-D-Ser-OH CAS No. 116861-26-8

Fmoc-D-Ser-OH

Cat. No. B557617
CAS RN: 116861-26-8
M. Wt: 327.3 g/mol
InChI Key: JZTKZVJMSCONAK-MRXNPFEDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Fmoc-D-Ser-OH is an N-Fmoc-protected form of D-Serine . It appears as a white to light yellow crystal powder .


Synthesis Analysis

Fmoc-D-Ser-OH is used in peptide synthesis . It is introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). Another common method for introducing the Fmoc group is through 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu), which may itself be obtained by the reaction of Fmoc-Cl with the dicyclohexylammonium salt of N-hydroxysuccinimide .


Molecular Structure Analysis

The empirical formula of Fmoc-D-Ser-OH is C18H17NO5 . Its molecular weight is 327.33 . The SMILES string representation is OCC@@HOCC1c2ccccc2-c3ccccc13)C(O)=O .


Chemical Reactions Analysis

Fmoc-D-Ser-OH is used in Fmoc solid-phase peptide synthesis . It is also used in the total synthesis of an antibiotic, daptomycin, by cyclization via a chemoselective serine ligation .


Physical And Chemical Properties Analysis

Fmoc-D-Ser-OH has an optical activity of [α]20/D +12.5±1.0°, c = 1% in DMF . Its melting point is 108-112 °C .

Scientific Research Applications

Fmoc-D-Ser-OH: A Comprehensive Analysis of Scientific Research Applications

Peptide Synthesis: Fmoc-D-Ser-OH is a crucial building block in peptide synthesis, particularly for incorporating D-phosphoserine residues into peptides. It can be introduced using standard activation methods and is stable to piperidine, which is essential for the synthesis of phosphoserine peptides .

Glycoamino Acid Building Blocks: It plays a significant role in the chemical synthesis of glycoamino acid building blocks, such as Fmoc-Ser [GalNAc (Ac) 3 -α-D]-OH, which are fundamental for various glycosylation methods .

Antibiotic Synthesis: This compound has been used in the total synthesis of antibiotics like daptomycin, where cyclization via chemoselective serine ligation is a key step .

Cyclic Peptides Formation: The Fmoc strategy, which includes Fmoc-D-Ser-OH, enables the formation of cyclic peptides through orthogonal protection strategies, allowing for the creation of complex peptide structures .

Suppression of β-Elimination Byproducts: Research has shown that Fmoc-D-Ser-OH can help suppress β-elimination byproducts in peptide synthesis, which is crucial for obtaining high yields of desired phosphopeptides .

Solid-Phase Peptide Synthesis (SPPS): It is used in SPPS for the preparation of very acid-sensitive amino acids and for applications in the synthesis of side-chain to side-chain cyclic peptides and oligolysine cores suitable for solid-phase assembly .

Peptide Thioester Synthesis: Fmoc-D-Ser-OH is involved in synthetic strategies that rely on the reaction of a peptide thioester with a cysteinyl peptide, applicable to the synthesis of peptide thioesters using both Fmoc and Boc SPPS approaches .

Sustainable SPPS Strategies: In sustainable SPPS strategies, Fmoc-D-Ser-OH’s removal protocol has been optimized to ensure complete deprotection and improve coupling efficiency during peptide chain assembly .

Mechanism of Action

Target of Action

Fmoc-D-Ser-OH, also known as N-α-Fmoc-D-serine, is primarily used as a protecting group for amines in organic synthesis . It plays a crucial role in the synthesis of peptides, particularly in Solid Phase Peptide Synthesis (SPPS) .

Mode of Action

The fluorenylmethoxycarbonyl protecting group (Fmoc) is introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . The Fmoc group is base-labile, meaning it can be rapidly removed by a base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .

Biochemical Pathways

The Fmoc group plays a significant role in the biochemical pathway of peptide synthesis. It serves as a temporary protecting group for the amine at the N-terminus in SPPS . , ensuring the integrity of the peptide chain during synthesis.

Result of Action

The primary result of Fmoc-D-Ser-OH’s action is the protection of amines during peptide synthesis, allowing for the successful construction of peptide chains . After the peptide synthesis is complete, the Fmoc group is removed, leaving the desired peptide product .

Action Environment

The action of Fmoc-D-Ser-OH is influenced by environmental factors such as temperature and pH. For instance, the Fmoc group is base-labile and is rapidly removed in a basic environment . Additionally, storage conditions can impact the stability of Fmoc-D-Ser-OH. It is recommended to be stored at temperatures between 2-8°C .

Safety and Hazards

When handling Fmoc-D-Ser-OH, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

Future Directions

Peptide-based hydrogels (PHGs) are biocompatible materials suitable for biological, biomedical, and biotechnological applications, such as drug delivery and diagnostic tools for imaging . Fmoc-D-Ser-OH, being a peptide, could potentially be used in the development of such hydrogels .

properties

IUPAC Name

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxypropanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17NO5/c20-9-16(17(21)22)19-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16,20H,9-10H2,(H,19,23)(H,21,22)/t16-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZTKZVJMSCONAK-MRXNPFEDSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CO)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CO)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20350933
Record name Fmoc-D-Ser-OH
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20350933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

327.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Fmoc-D-Ser-OH

CAS RN

116861-26-8
Record name Fmoc-D-Ser-OH
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20350933
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxypropanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Fmoc-D-Ser-OH
Reactant of Route 2
Reactant of Route 2
Fmoc-D-Ser-OH
Reactant of Route 3
Reactant of Route 3
Fmoc-D-Ser-OH
Reactant of Route 4
Reactant of Route 4
Fmoc-D-Ser-OH
Reactant of Route 5
Reactant of Route 5
Fmoc-D-Ser-OH
Reactant of Route 6
Fmoc-D-Ser-OH

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.